Cas no 1806540-18-0 (2-Bromo-5-(3-bromopropyl)thiophenol)

• Product Name: 2-Bromo-5-(3-bromopropyl)thiophenol
• CAS No: 1806540-18-0
• MF: C₉H₁₀Br₂S
• MW: 310.048699855804
• CID: 4978746
• Update Time: 2025-05-20

2-Bromo-5-(3-bromopropyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-bromopropyl)thiophenol

• Inchi： 1S/C9H10Br2S/c10-5-1-2-7-3-4-8(11)9(12)6-7/h3-4,6,12H,1-2,5H2
• InChI Key： UMSXHDCLRWDBJC-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C=1)S)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 4.1
• Topological Polar Surface Area: 1

Additional information on 2-Bromo-5-(3-bromopropyl)thiophenol

2-Bromo-5-(3-bromopropyl)thiophenol: A Comprehensive Overview

2-Bromo-5-(3-bromopropyl)thiophenol (CAS No. 1806540-18-0) is a versatile organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a thiophenol moiety substituted with bromine atoms at specific positions. The presence of the thiophene ring, a five-membered aromatic heterocycle containing sulfur, imparts distinctive electronic and structural properties to the molecule. The bromine substituents further enhance its reactivity and functional versatility, making it an attractive substrate for various synthetic transformations.

The synthesis of 2-Bromo-5-(3-bromopropyl)thiophenol involves a series of well-established organic reactions. Typically, the thiophenol derivative is synthesized via the coupling of appropriate thioether precursors with halogenating agents under controlled conditions. The introduction of bromine substituents at the 2 and 5 positions is achieved through electrophilic substitution reactions, leveraging the inherent reactivity of the thiophene ring. Recent advancements in catalytic methods have enabled more efficient and selective bromination processes, reducing side reactions and improving overall yields.

One of the most notable applications of 2-Bromo-5-(3-bromopropyl)thiophenol is in drug discovery. The compound serves as a valuable intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. Its sulfur-containing structure facilitates interactions with biological macromolecules, such as proteins and nucleic acids, making it a promising candidate for developing novel pharmacological agents. Recent studies have highlighted its potential as a lead compound for anti-cancer drug development due to its ability to modulate key cellular pathways involved in tumor progression.

In addition to its pharmaceutical applications, 2-Bromo-5-(3-bromopropyl)thiophenol finds utility in agrochemicals. The compound's ability to interact with plant metabolites and enzymes makes it a candidate for developing pesticides and herbicides with enhanced efficacy and reduced environmental impact. Researchers have explored its role in disrupting pest biochemical pathways, offering a sustainable approach to crop protection.

From a materials science perspective, 2-Bromo-5-(3-bromopropyl)thiophenol exhibits interesting electronic properties that make it suitable for applications in organic electronics. Its conjugated thiophene system facilitates charge transport, which is crucial for devices such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent breakthroughs in thin-film deposition techniques have enabled the integration of this compound into advanced electronic devices, showcasing its potential for next-generation technologies.

The environmental impact of 2-Bromo-5-(3-bromopropyl)thiophenol has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that under specific environmental conditions, the compound undergoes microbial degradation, reducing its persistence in ecosystems. These insights are critical for developing sustainable manufacturing practices and minimizing ecological risks associated with its production and application.

In conclusion, 2-Bromo-5-(3-bromopropyl)thiophenol (CAS No. 1806540-18-0) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemistry. As ongoing studies continue to unravel its potential, this compound is poised to contribute significantly to future innovations in medicine, agriculture, and technology.